Cas no 164526-13-0 (1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone)

• Product name: 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• CAS No: 164526-13-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD00561825
• CID: 1011394
• PubChem ID: 2834221

1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(7-Amino-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone
• 1-(7-Amino-2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethanone
• 1-(6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)ethanone
• 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone(SALTDATA: FREE)
• AKOS FMOCH0021
• TIMTEC-BB SBB010885
• CHEMBRDG-BB 4005993
• 1-(7-AMINO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ETHANONE
• ASINEX-REAG BAS 08944359
• STK049378
• SR-01000404083-1
• 164526-13-0
• AKOS000302863
• 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one
• SCHEMBL21721961
• 1-(7-Amino-2,3-dihydrobenzo[1,4]dioxin-6-yl)ethanone
• DTXSID70385391
• 7-acetyl-6-amino-1,4-benzodioxane
• Cambridge id 5216232
• A882446
• Ethanone, 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)-
• SR-01000404083
• 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

• MDL： MFCD00561825
• Inchi： InChI=1S/C10H11NO3/c1-6(12)7-4-9-10(5-8(7)11)14-3-2-13-9/h4-5H,2-3,11H2,1H3
• InChI Key： IYNHYCZHYHZGMW-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C=C1N)OCCO2

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6A^2

Experimental Properties

• Density: 1.269
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.589
• PSA: 61.55000
• LogP: 1.82380

1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone

Introduction to 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (CAS No. 164526-13-0)

1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (CAS No. 164526-13-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 7-aminochroman-6-one, is characterized by its unique structural features and potential biological activities. The compound's structure includes a 1,4-benzodioxin ring system and an amino group, which contribute to its diverse pharmacological properties.

The chemical formula of 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is C₁₀H₁₃NO₃, and it has a molecular weight of approximately 195.21 g/mol. The compound is typically synthesized through a series of chemical reactions involving the condensation of appropriate precursors. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In the context of medicinal chemistry, 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone has been explored for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for various diseases. Studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. The mechanism of action involves the modulation of specific signaling pathways that are crucial for cancer cell survival.

Beyond oncology, 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone has also been investigated for its potential in treating neurological disorders. Research indicates that the compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone have also been studied to understand its behavior in biological systems. Preliminary data suggest that the compound has good oral bioavailability and a favorable distribution profile, which are important factors for its potential use as an oral medication. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In addition to its therapeutic potential, 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone has been used as a tool compound in biochemical assays to study enzyme inhibition and receptor binding. Its ability to selectively interact with specific targets makes it valuable for understanding the underlying mechanisms of various biological processes. This has implications not only for drug discovery but also for basic research in biochemistry and cell biology.

The safety profile of 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, comprehensive safety assessments are ongoing to ensure that any potential adverse effects are identified and mitigated before advancing to clinical trials.

In conclusion, 1-(7-Amino-2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (CAS No. 164526-13-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and medical treatments.